4-(Bromomethyl)benzylamine hydrobromide

• IUPAC Name: [4-(bromomethyl)phenyl]methanamine;hydrobromide
• InChI: InChI=1S/C8H10BrN.BrH/c9-5-7-1-3-8(6-10)4-2-7;/h1-4H,5-6,10H2;1H
• InChI Key: QHPODHRWGASQGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)CBr.Br
• Molecular Formula: C8H11Br2N
• DSSTOX Substance ID: DTXSID00672165
• Molecular Weight: 280.99 g/mol
• CAS RN: 34403-47-9

Description

4-(Bromomethyl)benzylamine hydrobromide, also known as BBBH, is a chemical compound that belongs to the class of benzylamine derivatives. It is used in various pharmaceutical and chemical research applications. The compound has a molecular weight of 280.99.

Molecular Structure Analysis

The molecular formula of this compound is C8H11Br2N. The InChI code for the compound is 1S/C8H10BrN.BrH/c9-5-7-1-3-8(6-10)4-2-7;/h1-4H,5-6,10H2;1H.

Physical And Chemical Properties Analysis

The compound is a light-red to brown solid. It has a boiling point of 309.6ºC at 760mmHg. The exact mass of the compound is 278.92600.

Scientific Research Applications

Synthesis and Chemical Transformations

4-(Bromomethyl)benzylamine hydrobromide plays a significant role in various chemical synthesis processes. For example, it has been used in the formation of bromomethylpyrrolidine hydrobromide and aziridines, which further convert to other complex compounds like 3,3-diphenyl-5-bromopiperidine hydrobromide (Horning & Muchowski, 1974). This indicates its utility in creating a variety of nitrogen-containing heterocycles, crucial in pharmaceutical chemistry.

Additionally, benzylamines, including this compound derivatives, have been studied for their reactions with N-bromo-N-benzylbenzenesulfonamide and bromine, yielding various intermediates like benzalbenzylamine hydrobromide perbromide (Takemura et al., 1969). These intermediates have potential applications in the synthesis of complex organic molecules.

Application in Material Science

This compound derivatives have been utilized in the field of material science, particularly in the development of perovskite solar cells. For instance, a bifunctional conjugated organic molecule using a variant of benzylamine hydroiodide showed improved performance in printable perovskite solar cells, demonstrating a power conversion efficiency of 15.6% (Hu et al., 2018). This highlights its potential role in enhancing the efficiency of solar energy devices.

Catalysis and Asymmetric Synthesis

In the realm of catalysis, derivatives of this compound have shown effectiveness. Cinchonidinium salts derived from the quaternization of cinchonidine with 4-(bromomethyl)benzenesulfonamide exhibited highly enantioselective catalytic activity in asymmetric benzylation reactions (Itsuno et al., 2014). This aspect is crucial for the production of chiral compounds, which are important in creating pharmaceuticals with specific desired effects.

Safety and Hazards

The compound is considered hazardous. It has the signal word “Danger” and the hazard statements H302 and H314. The precautionary statements are P280, P305+P351+P338, and P310.

Mechanism of Action

The exact mode of action, biochemical pathways involved, and pharmacokinetics would depend on the specific reaction conditions and the other compounds present. Similarly, the molecular and cellular effects, as well as the influence of environmental factors, would depend on the specific context in which this compound is used .

It’s also important to note that handling and usage of chemical compounds should always follow appropriate safety guidelines .

Biochemical Analysis

Biochemical Properties

4-(Bromomethyl)benzylamine hydrobromide plays a significant role in biochemical reactions, particularly in proteomics research. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. The compound is known to form covalent bonds with nucleophilic sites on proteins, leading to modifications that can alter protein function. For example, it can react with amino groups on lysine residues, resulting in the formation of stable adducts . These interactions can affect enzyme activity, protein-protein interactions, and other biochemical processes.

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. The compound can modulate the activity of key signaling proteins, such as kinases and phosphatases, leading to changes in downstream signaling events . Additionally, this compound can affect the expression of genes involved in various cellular functions, including cell growth, differentiation, and apoptosis . These effects can result in altered cellular behavior and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism is the covalent modification of proteins through the formation of stable adducts with nucleophilic sites . This modification can lead to changes in protein structure and function, affecting enzyme activity and protein-protein interactions. Additionally, the compound can inhibit or activate specific enzymes by binding to their active sites or allosteric sites . These interactions can result in changes in metabolic pathways and cellular processes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. The compound is relatively stable when stored at low temperatures, such as 4°C . It can degrade over time, leading to a decrease in its effectiveness. Long-term studies have shown that the compound can have sustained effects on cellular function, including changes in gene expression and protein activity . These effects can persist even after the compound has been removed from the experimental system.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate cellular processes without causing significant toxicity . At higher doses, it can induce toxic effects, including cell death and tissue damage . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without causing adverse effects. These findings highlight the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . The compound can be metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates that can further interact with cellular components . These interactions can influence metabolic pathways, affecting the production and utilization of key metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be taken up by cells through active transport mechanisms, where it interacts with membrane transporters. Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation . These interactions can affect the compound’s activity and function within different cellular compartments.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . The compound can localize to the cytoplasm, nucleus, or other organelles, depending on its interactions with cellular components. These localization patterns can influence the compound’s activity and function, affecting various cellular processes.